(1,2,3-Trimethoxypropyl)benzene

• CAS No.: 20637-31-4
• Molecular Formula: C12H18O3
• Molecular Weight: 210.27 g/mol
• IUPAC Name: 1,2,3-trimethoxypropylbenzene
• InChI: InChI=1S/C12H18O3/c1-13-9-11(14-2)12(15-3)10-7-5-4-6-8-10/h4-8,11-12H,9H2,1-3H3
• InChI Key: RTHWDOKITCVVIH-UHFFFAOYSA-N
• Canonical SMILES: COCC(C(C1=CC=CC=C1)OC)OC

Description

(1,2,3-Trimethoxypropyl)benzene is a substituted aromatic compound featuring a benzene ring with a propyl side chain, where each carbon in the propyl group is methoxylated at positions 1, 2, and 3 (Figure 1). The compound is structurally related to derivatives documented in lignin-related studies and heterocyclic Glo-I inhibitors, suggesting possible applications in medicinal chemistry or material science .

Figure 1: Proposed structure of (1,2,3-Trimethoxypropyl)benzene. The propyl chain (C3H7) is fully substituted with methoxy groups.

Preparation Methods

Synthetic Routes and Reaction Conditions: 1,2,3-Trimethoxy-1-phenylpropane can be synthesized through several methods, including the Williamson ether synthesis. This involves the reaction of phenol with 1,2,3-trimethoxypropyl chloride under basic conditions. Another method is the Friedel-Crafts alkylation, where benzene reacts with 1,2,3-trimethoxypropyl chloride in the presence of a Lewis acid catalyst such as aluminum chloride (AlCl₃).

Industrial Production Methods: On an industrial scale, the compound is typically produced through continuous flow processes to ensure efficiency and safety. These methods involve the use of large reactors and precise control of reaction conditions to achieve high yields and purity.

Chemical Reactions Analysis

Types of Reactions: 1,2,3-Trimethoxy-1-phenylpropane undergoes various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

• Oxidation: Oxidizing agents such as potassium permanganate (KMnO₄) or chromyl chloride (CrO₂Cl₂) are used to oxidize the compound.

• Reduction: Reducing agents like lithium aluminum hydride (LiAlH₄) can be employed to reduce the compound.

• Substitution: Nucleophilic substitution reactions can occur with reagents like sodium hydroxide (NaOH) or hydrochloric acid (HCl).

Major Products Formed:

• Oxidation: The major product is typically a carboxylic acid derivative.

• Reduction: The major product is often an alcohol derivative.

• Substitution: The major products include various substituted phenylpropanes.

Scientific Research Applications

1,2,3-Trimethoxy-1-phenylpropane has several applications in scientific research, including:

• Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

• Biology: The compound has been studied for its potential biological activities, including antimicrobial and antioxidant properties.

• Medicine: Research is ongoing to explore its use in drug development, particularly in the design of new therapeutic agents.

• Industry: It is utilized in the production of fragrances, flavors, and other specialty chemicals.

Mechanism of Action

The mechanism by which 1,2,3-Trimethoxy-1-phenylpropane exerts its effects involves its interaction with molecular targets and pathways. The methoxy groups enhance its lipophilicity, allowing it to easily penetrate cell membranes and interact with intracellular targets. The compound may modulate signaling pathways and enzyme activities, leading to its observed biological effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Physicochemical Properties

The methoxy groups in (1,2,3-Trimethoxypropyl)benzene contrast sharply with electron-withdrawing substituents (e.g., Cl, NO₂) in pesticidal analogs like 1,2,3-trichlorobenzene (CAS 87-61-6) or tecnazene (1,2,4,5-tetrachloro-3-nitrobenzene). Key differences include:

• Polarity: Methoxy groups enhance solubility in polar solvents (e.g., ethanol, acetone) compared to chlorinated derivatives, which are more lipophilic .
• Stability : Chlorinated benzene derivatives exhibit greater resistance to electrophilic substitution but lower thermal stability under basic conditions due to C-Cl bond susceptibility .

Table 1: Physicochemical Comparison of Selected Benzene Derivatives

Compound	Substituents	Molecular Weight (g/mol)	Boiling Point (°C, estimated)	Solubility	Applications
(1,2,3-Trimethoxypropyl)benzene	C₆H₅-(CH₂)₃(OCH₃)₃	~242.3	290–310	High in polar solvents	Research (potential Glo-I inhibitors)
1,2,3-Trichlorobenzene	C₆H₃Cl₃	181.45	218–220	Low in water	Industrial solvent
1,2,3-Trimethoxybenzene	C₆H₃(OCH₃)₃	168.19	245–250	Moderate in ethanol	Synthetic intermediate
Tetrasul (pesticide)	C₁₂H₆Cl₄S	356.9	N/A	Low	Acaricide

Structural Analogues in Heterocyclic Systems

• 1,2,3-Thiadiazole vs. Selenadiazole Derivatives : Sulfur-containing thiadiazoles (e.g., compound 10 in ) exhibit 8-fold higher Glo-I inhibition than selenium analogs due to smaller atomic size, enabling better fit in enzyme pockets. This suggests that substituent size in (1,2,3-Trimethoxypropyl)benzene’s propyl chain could similarly affect bioactivity .